Cas no 17364-00-0 (Butanoic acid, 2-hydroxy-1,3-propanediyl ester)

Butanoic acid, 2-hydroxy-1,3-propanediyl ester structure
17364-00-0 structure
Product name:Butanoic acid, 2-hydroxy-1,3-propanediyl ester
CAS No:17364-00-0
MF:C11H20O5
MW:232.273504257202
CID:1358672
PubChem ID:122920

Butanoic acid, 2-hydroxy-1,3-propanediyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-hydroxy-1,3-propanediyl ester
    • 1,3-dibutyrin
    • Glycerin α,α'-dibutyrate
    • 1,3-Bis(butyryloxy)-2-propanol
    • Dibutyric acid 2-hydroxytrimethylene ester
    • Dibutyric acid 2-hydroxy-1,3-propanediyl ester
    • 2-hydroxypropane-1,3-diyl dibutanoate
    • SCHEMBL3031373
    • Butyric acid, diester with propane-1,2,3-triol
    • 2-hydroxypropane-1,3-diyl dibutyrate
    • NS00029312
    • alpha-dibutyryn
    • 1,3-dibutanoylglycerol
    • DTXSID001030979
    • dibutyrin
    • 32648-01-4
    • CHEBI:76540
    • 1,3-dibutanoyloxy-2-propanol
    • 1,3-dibutyrylglycerol
    • 3-butyryloxy-2-hydroxypropyl butyrate
    • 17364-00-0
    • EINECS 251-139-0
    • Q27146081
    • Butanoic acid, diester with 1,2,3-propanetriol
    • J3G
    • (3-butanoyloxy-2-hydroxypropyl) butanoate
    • Inchi: InChI=1S/C11H20O5/c1-3-5-10(13)15-7-9(12)8-16-11(14)6-4-2/h9,12H,3-8H2,1-2H3
    • InChI Key: KBWFWZJNPVZRRG-UHFFFAOYSA-N
    • SMILES: CCCC(=O)OCC(COC(=O)CCC)O

Computed Properties

  • Exact Mass: 232.1311
  • Monoisotopic Mass: 232.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

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